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Compound of Interest

Compound Name: H-Glu(OEt)-OEt.HCl

Cat. No.: B555041 Get Quote

An In-depth Technical Guide to H-Glu(OEt)-
OEt.HCl
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of H-Glu(OEt)-OEt.HCl, also known

as Diethyl L-glutamate hydrochloride. It is a derivative of L-glutamic acid, a non-essential amino

acid, and serves as a crucial building block in various scientific and industrial applications.[1]

This document details its chemical structure, physicochemical properties, synthesis protocols,

and key applications, offering valuable insights for professionals in research and development.

Chemical Structure and Identification
H-Glu(OEt)-OEt.HCl is the hydrochloride salt of the diethyl ester of L-glutamic acid. The

structure features two ethoxy groups esterified to the alpha- and gamma-carboxyl groups of the

glutamic acid backbone, with a protonated amino group.

IUPAC Name: diethyl (2S)-2-aminopentanedioate;hydrochloride[2]

Canonical SMILES: CCOC(=O)CC--INVALID-LINK--N.Cl[2][3]

CAS Number: 1118-89-4[1][3][4][5][6][7][8][9][10]

Caption: Chemical structure of H-Glu(OEt)-OEt.HCl.
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Physicochemical Properties
The following table summarizes the key physical and chemical properties of H-Glu(OEt)-
OEt.HCl.

Property Value Source(s)

Molecular Formula C₉H₁₈ClNO₄ [1][4]

Molecular Weight 239.7 g/mol [3][6]

Appearance
White to off-white crystalline

powder
[6][8][9]

Melting Point 108-110 °C [1][4][7]

Boiling Point 262 °C at 760 mmHg [4]

Density 1.08 g/cm³ [4]

Solubility Soluble in water [1]

Optical Rotation [α]¹⁸/D +22°, c = 1 in H₂O [1]

Storage Conditions
-20°C or 0-8°C, inert

atmosphere
[1][3][4][6]

Experimental Protocols
Synthesis of H-Glu(OEt)-OEt.HCl
A common method for the synthesis of H-Glu(OEt)-OEt.HCl involves the esterification of L-

glutamic acid with ethanol. A detailed protocol based on literature is as follows:

Materials:

L-glutamic acid

Ethanol

Triphosgene
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Methyl tert-butyl ether

Nitrogen gas

Procedure:

The reaction system is cooled.

Upon completion of the reaction, the system is cooled to 20-25°C.[7]

Hydrogen chloride gas generated during the reaction is removed by purging the system with

nitrogen gas for 30 minutes.[7]

Excess triphosgene and ethanol are removed by distillation.[7]

To the resulting residue, 100 mL of methyl tert-butyl ether is added for pulping.[7]

The solid product is collected by filtration and dried.[7]

The final product is a white solid, L-glutamic acid diethyl ester hydrochloride, with a purity of

approximately 99.7% and a yield of around 98.0%.[7]

Applications in Research and Development
H-Glu(OEt)-OEt.HCl is a versatile compound with a broad range of applications across various

industries.

Peptide Synthesis: It serves as a fundamental building block in solid-phase peptide synthesis

(SPPS), enabling the incorporation of glutamic acid residues into peptide chains.[1][6] Its

protected carboxyl groups prevent unwanted side reactions during peptide coupling.

Pharmaceutical Development: This compound is a key intermediate in the synthesis of

various pharmaceuticals, particularly those targeting neurological disorders.[6] It is also used

in research to study metabolic pathways and neurotransmitter functions.[6]

Food Industry: It is utilized as a flavor enhancer in food formulations.[6]
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Cosmetics: Due to its moisturizing properties, it is a valuable ingredient in skincare products

to enhance hydration.[6]

Agriculture: It is explored as a growth stimulant in fertilizers to promote healthier plant

growth.[6]

Biochemical Research: Researchers use it for the papain-catalyzed polymerization of L-

glutamic acid diethyl ester to form poly(gamma-ethyl-alpha-L-glutamic acid).

Workflow and Methodologies
The primary application for H-Glu(OEt)-OEt.HCl in a research context is in peptide synthesis.

The following diagram illustrates a generalized workflow for Solid-Phase Peptide Synthesis

(SPPS) where this amino acid derivative would be utilized.
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Generalized Solid-Phase Peptide Synthesis (SPPS) Workflow

Start: Resin Swelling

Fmoc Deprotection (e.g., Piperidine)

Washing (e.g., DMF)

Amino Acid Coupling
(H-Glu(OEt)-OEt.HCl + Coupling Reagents)

Washing

Capping (Optional)
(e.g., Acetic Anhydride)

Fmoc Deprotection

Washing

Repeat Cycle for
Next Amino Acid

Add next AA

Cleavage from Resin
& Side-Chain Deprotection

(e.g., TFA Cocktail)

Final AA

Purification (e.g., HPLC)

Analysis (e.g., Mass Spectrometry)

End: Purified Peptide

Click to download full resolution via product page

Caption: Workflow of Solid-Phase Peptide Synthesis.
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Safety and Handling
H-Glu(OEt)-OEt.HCl is intended for research use only and should not be used for diagnostic or

medical purposes.[3] Standard laboratory safety protocols should be followed when handling

this compound. This includes wearing appropriate personal protective equipment (PPE) such

as gloves, lab coats, and safety glasses. For detailed safety information, refer to the Material

Safety Data Sheet (MSDS). The acute toxicity (LD50) in mice via intraperitoneal injection is

greater than 2 g/kg.[1][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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